Cas no 343604-40-0 (1-(4-Tert-butylphenyl)-1h-pyrazole-4-carbaldehyde)

• Product Name: 1-(4-Tert-butylphenyl)-1h-pyrazole-4-carbaldehyde
• CAS No: 343604-40-0
• MF: C₁₄H₁₆N₂O
• MW: 228.289643287659
• CID: 2111366
• Update Time: 2023-08-04

1-(4-Tert-butylphenyl)-1h-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-1H-pyrazole-4-carbaldehyde
• 1-(4-Tert-butylphenyl)-1h-pyrazole-4-carbaldehyde

• Inchi： 1S/C14H16N2O/c1-14(2,3)12-4-6-13(7-5-12)16-9-11(10-17)8-15-16/h4-10H,1-3H3
• InChI Key： PLMQOYODRAYHJB-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C=1)C1C=CC(=CC=1)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Topological Polar Surface Area: 34.9